Cas no 120455-86-9 (2-(pyrimidin-2-yl)acetaldehyde)

• Product Name: 2-(pyrimidin-2-yl)acetaldehyde
• CAS No: 120455-86-9
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 105003
• PubChem ID: 21868466
• Update Time: 2025-04-18

2-(pyrimidin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetaldehyde
• 2-(Pyrimidin-2-yl)acetaldehyde
• 2-pyrimidin-2-ylacetaldehyde
• 2-Pyrimidineacetaldehyde (9CI)
• pyriMidin-2-ylacetaldehyde
• DTXSID70619123
• 120455-86-9
• SCHEMBL622632
• EN300-1838407
• 2-Pyrimidineacetaldehyde(9ci)
• pyrimidinylacetaldehyde
• AB57641
• (Pyrimidin-2-yl)acetaldehyde
• AKOS006305765
• 2-(pyrimidin-2-yl)acetaldehyde

• Inchi： 1S/C6H6N2O/c9-5-2-6-7-3-1-4-8-6/h1,3-5H,2H2
• InChI Key： SZLRQSBIYPFIKJ-UHFFFAOYSA-N
• SMILES： O=CCC1N=CC=CN=1

Computed Properties

• Exact Mass: 122.04808
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85